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Compound of Interest

Compound Name: 2-Ethylacrolein

Cat. No.: B1207793

For Immediate Reference: Treat 2-Ethylacrolein as a highly flammable and toxic hazardous
waste.[1][2][3] All disposal procedures must comply with local, state, and federal regulations.

This guide provides essential safety and logistical information for the proper disposal of 2-
Ethylacrolein, a highly flammable and toxic chemical. Adherence to these procedures is
critical to ensure the safety of laboratory personnel and to maintain environmental compliance.

l. Immediate Safety Precautions

» Hazard Awareness: 2-Ethylacrolein is classified as a hazardous substance.[1][2] It is highly
flammable, fatal if inhaled, and harmful if swallowed or in contact with skin.[2][3]

» Personal Protective Equipment (PPE): Always wear appropriate PPE when handling 2-
Ethylacrolein. This includes:

o

Safety glasses with side shields or chemical goggles.[1]

[¢]

Chemical-resistant gloves (e.g., PVC).[1]

[¢]

Protective clothing to prevent skin contact.[1]

o

A NIOSH/MSHA or European Standard EN 149 approved respirator if there is a risk of
inhalation.[2]
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» Ventilation: All handling of 2-Ethylacrolein should be conducted in a well-ventilated area or
under a chemical fume hood to avoid inhalation of vapors.[2][4]

« Ignition Sources: Keep 2-Ethylacrolein away from heat, sparks, open flames, and other
ignition sources.[2][4] Use only non-sparking tools and explosion-proof equipment.[2][4]

Il. Spill Management
In the event of a spill:
o Evacuate: Clear the area of all personnel and move upwind of the spill.[1]

» Alert: Notify emergency responders and inform them of the location and nature of the
hazard.[1]

o Containment: Remove all ignition sources.[1] Absorb the spill with an inert absorbent
material.[2][4]

o Collection: Collect the absorbed material and place it into a suitable, closed container for
disposal as hazardous waste.[2][4]

» Decontamination: Do not allow wash water from cleaning equipment to enter drains.[1]
Collect all wash water for treatment and proper disposal.[1]

lll. Disposal Procedure

2-Ethylacrolein and its container must be disposed of as hazardous waste.[1]

o Waste Identification: 2-Ethylacrolein is classified as a hazardous waste due to its ignitability.
[1] The US EPA hazardous waste number for this characteristic is DO01.[1]

» Waste Collection:
o Collect waste 2-Ethylacrolein in a designated, properly labeled, and closed container.

o Ensure the container is compatible with the chemical and is in good condition.
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o Do not mix 2-Ethylacrolein with incompatible materials, such as strong oxidizing agents.

[2]14]

o Labeling: Clearly label the waste container as "Hazardous Waste" and include the name "2-
Ethylacrolein.”

o Storage: Store the waste container in a designated hazardous waste accumulation area.
This area should be cool, dry, and well-ventilated, away from ignition sources and
incompatible chemicals.[2][4]

e Arranging for Disposal: Contact your institution's Environmental Health and Safety (EHS)
office or a licensed hazardous waste disposal contractor to arrange for pickup and disposal.
[2] All waste must be handled in accordance with local, state, and federal regulations.[1]

IV. Data Presentation: Hazard and Disposal
Information
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Parameter Information Source

Chemical Name 2-Ethylacrolein [2][5]
2-Ethylpropenal, 2-

Synonyms yiprop [51[6]
Methylenebutyraldehyde

CAS Number 922-63-4 [2]

Hazard Class Flammable Liquid, Toxic [2][3]
Highly flammable, Fatal if
inhaled, Harmful if swallowed

Primary Hazards or in contact with skin, Irritating  [1][2][3]
to eyes, respiratory system,
and skin.

US EPA Waste Number D001 (Ignitability) [1]
Strong oxidizing agents (e.g.,

Incompatible Materials nitrates, oxidizing acids, [1112]14]

chlorine bleaches).

Storage

Keep refrigerated in a dry, well-
ventilated place away from

heat, sparks, and flame.

[2]14]

Disposal Method

Dispose of as hazardous
waste through an approved
waste disposal plant in
accordance with local, state,

and federal regulations.

[1](21[3]

V. Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2-
Ethylacrolein.
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@ylacrolein Waste@

Assess Waste Type

Is the material contaminated?

Consider Reuse/Recycling (if uncontaminated and regulations allow)

Collect in a labeled, sealed, compatible container

Store in designated hazardous waste area

Contact EHS or licensed waste disposal contractor

Dispose of as hazardous waste (D001)

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 2-Ethylacrolein.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Safe Disposal of 2-Ethylacrolein: A Procedural Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1207793#2-ethylacrolein-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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